Cas no 875113-41-0 ((Z)-2-Cyano-3-[[4-[2,5-dimethyl-1-(2-phenylethyl)pyrrol-3-yl]-1,3-thiazol-2-yl]amino]but-2-enamide)

• Product Name: (Z)-2-Cyano-3-[[4-[2,5-dimethyl-1-(2-phenylethyl)pyrrol-3-yl]-1,3-thiazol-2-yl]amino]but-2-enamide
• CAS No: 875113-41-0
• MF: C₂₂H₂₃N₅OS
• MW: 405.515922784805
• CID: 5874133
• PubChem ID: 98642277
• Update Time: 2023-11-19

(Z)-2-Cyano-3-[[4-[2,5-dimethyl-1-(2-phenylethyl)pyrrol-3-yl]-1,3-thiazol-2-yl]amino]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-[[4-[2,5-dimethyl-1-(2-phenylethyl)pyrrol-3-yl]-1,3-thiazol-2-yl]amino]but-2-enamide
• 2-cyano-3-({4-[2,5-dimethyl-1-(2-phenylethyl)-1H-pyrrol-3-yl]-1,3-thiazol-2-yl}amino)but-2-enamide
• EN300-18395349
• Z107732474
• 875113-41-0

• Inchi： 1S/C22H23N5OS/c1-14-11-18(16(3)27(14)10-9-17-7-5-4-6-8-17)20-13-29-22(26-20)25-15(2)19(12-23)21(24)28/h4-8,11,13H,9-10H2,1-3H3,(H2,24,28)(H,25,26)/b19-15-
• InChI Key： DZVQKRHPYFBRQF-CYVLTUHYSA-N
• SMILES： S1C(N/C(=C(/C#N)\C(N)=O)/C)=NC(=C1)C1C=C(C)N(C=1C)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 405.16233155g/mol
• Monoisotopic Mass: 405.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles